Cas no 88488-69-1 (Heptanal, 4-(diethoxymethyl)-5-methyl-)

Heptanal, 4-(diethoxymethyl)-5-methyl- structure
88488-69-1 structure
Product Name:Heptanal, 4-(diethoxymethyl)-5-methyl-
CAS No:88488-69-1
MF:C13H26O3
MW:230.343744754791
CID:630853
PubChem ID:13205056
Update Time:2025-04-19

Heptanal, 4-(diethoxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanal, 4-(diethoxymethyl)-5-methyl-
    • 4-(diethoxymethyl)-5-methylheptanal
    • 88488-69-1
    • DTXSID60527506
    • Inchi: 1S/C13H26O3/c1-5-11(4)12(9-8-10-14)13(15-6-2)16-7-3/h10-13H,5-9H2,1-4H3
    • InChI Key: ZRAFGSXFDPXZSU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CCC=O)C(C)CC)OCC

Computed Properties

  • Exact Mass: 230.18819469g/mol
  • Monoisotopic Mass: 230.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų
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